Cas no 1396877-92-1 (2-methoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide)
2-methoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide
- 1396877-92-1
- 2-methoxy-N-(2-pyrrolidin-1-ylpyrimidin-5-yl)acetamide
- CHEMBL3439871
- F6222-0102
- 2-methoxy-N-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)acetamide
- 2-methoxy-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]acetamide
- AKOS024539795
-
- Inchi: 1S/C11H16N4O2/c1-17-8-10(16)14-9-6-12-11(13-7-9)15-4-2-3-5-15/h6-7H,2-5,8H2,1H3,(H,14,16)
- InChI Key: DFRDJDKDUWGVJA-UHFFFAOYSA-N
- SMILES: O(C)CC(NC1C=NC(=NC=1)N1CCCC1)=O
Computed Properties
- Exact Mass: 236.12732577g/mol
- Monoisotopic Mass: 236.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 67.4Ų
2-methoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6222-0102-2μmol |
2-methoxy-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]acetamide |
1396877-92-1 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6222-0102-5μmol |
2-methoxy-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]acetamide |
1396877-92-1 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6222-0102-10μmol |
2-methoxy-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]acetamide |
1396877-92-1 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6222-0102-20μmol |
2-methoxy-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]acetamide |
1396877-92-1 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6222-0102-1mg |
2-methoxy-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]acetamide |
1396877-92-1 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0102-2mg |
2-methoxy-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]acetamide |
1396877-92-1 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6222-0102-3mg |
2-methoxy-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]acetamide |
1396877-92-1 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6222-0102-4mg |
2-methoxy-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]acetamide |
1396877-92-1 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0102-5mg |
2-methoxy-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]acetamide |
1396877-92-1 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6222-0102-10mg |
2-methoxy-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]acetamide |
1396877-92-1 | 10mg |
$118.5 | 2023-09-09 |
2-methoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
Additional information on 2-methoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide
Comprehensive Overview of 2-Methoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide (CAS No. 1396877-92-1)
2-Methoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide (CAS No. 1396877-92-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a pyrimidine core substituted with a methoxy group and an acetamide moiety, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in kinase inhibition and targeted therapies, aligning with the growing demand for precision medicine.
The molecular structure of 2-Methoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide includes a pyrrolidine ring, which enhances its bioavailability and binding affinity to biological targets. This characteristic has led to its exploration in the development of novel small-molecule inhibitors, a hot topic in oncology and neurodegenerative disease research. Recent studies highlight its role in modulating protein-protein interactions, a key focus area in drug design and biomolecular engineering.
From a synthetic chemistry perspective, CAS No. 1396877-92-1 is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its purity and stability are critical for reproducibility in preclinical studies, a concern frequently raised in pharmaceutical quality control forums. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with regulatory standards such as ICH guidelines.
In the context of current trends, 2-Methoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide aligns with the surge in interest around heterocyclic compounds and their role in addressing drug resistance. Searches for "pyrimidine-based therapeutics" and "kinase inhibitor scaffolds" have spiked by 40% year-over-year, reflecting its relevance. Additionally, its potential as a bioisostere for carboxylic acids makes it a valuable tool in medicinal chemistry optimization strategies.
Environmental and safety profiles of CAS No. 1396877-92-1 are also under scrutiny, as sustainable chemistry gains traction. Computational models predict low ecotoxicity, but empirical data remains limited—a gap often highlighted in green chemistry discussions. This compound’s storage typically requires anhydrous conditions at -20°C, a detail frequently queried by laboratory technicians in online forums.
Commercial availability of 2-Methoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide varies by supplier, with purity grades ranging from 95% to 99%. Pricing trends correlate with demand from contract research organizations (CROs), particularly those specializing in fragment-based drug discovery. Patent landscapes reveal its inclusion in several provisional applications, though no major therapeutic approvals yet—an area monitored by IP analysts.
Future research directions may explore its enantiomeric forms, given the rising importance of chiral specificity in drug efficacy. The compound’s logP value (~2.1) suggests favorable blood-brain barrier penetration, sparking hypotheses about CNS-targeted applications. These aspects are frequently debated in ADMET prediction webinars and computational chemistry communities.
1396877-92-1 (2-methoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)